

Application Notes and Protocols for In Vitro Bioactivity Testing of Adamantane Derivatives

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1-Ethyl-3-methyladamantane

CAS No.: 1687-34-9

Cat. No.: B160419

[Get Quote](#)

Introduction


The adamantane scaffold, a rigid, lipophilic, tricyclic hydrocarbon, represents a unique and privileged structure in medicinal chemistry.^{[1][2]} Its discovery and subsequent derivatization have led to the development of numerous therapeutic agents with a wide range of biological activities. The first adamantane-based drug, amantadine, was approved for its antiviral activity against the Influenza A virus, marking the beginning of a rich history in drug discovery.^{[2][3]} The unique properties of the adamantyl group—its bulkiness, three-dimensional structure, and high lipophilicity—allow it to interact effectively with biological membranes and hydrophobic pockets within proteins, such as ion channels and enzyme active sites.^{[1][2]} This often enhances the biological activity, stability, and pharmacokinetic properties of the parent molecule.^{[2][4]}

Adamantane derivatives have demonstrated a remarkable breadth of therapeutic potential, including antiviral, anticancer, neuroprotective, and anti-inflammatory effects.^{[1][5][6][7][8][9]} This guide provides a comprehensive overview of the key in vitro assays and detailed protocols essential for evaluating the bioactivity of novel adamantane derivatives, designed for researchers, scientists, and drug development professionals. The focus is not only on the procedural steps but also on the underlying principles and the rationale behind experimental

choices, ensuring a robust and reliable assessment of compound efficacy and mechanism of action.

General Experimental Workflow

A systematic approach is crucial for efficiently screening and characterizing adamantane derivatives. The workflow typically begins with a general cytotoxicity assessment to determine the appropriate concentration range for subsequent, more specific bioactivity assays. This ensures that the observed effects in specialized assays are due to the specific bioactivity and not a result of general cell death.



[Click to download full resolution via product page](#)

Caption: General workflow for screening adamantane derivatives.

Preliminary Assay: General Cytotoxicity

Before assessing specific bioactivities, it is imperative to determine the concentration range at which a compound is non-toxic to the host cells. The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a standard colorimetric method for this purpose.

Principle: The MTT assay measures the metabolic activity of cells, which serves as an indicator of cell viability.^[10] Viable cells possess mitochondrial dehydrogenases that reduce the yellow, water-soluble MTT into a purple, insoluble formazan product.^[11] The formazan crystals are then dissolved, and the absorbance of the resulting solution is measured, which is directly proportional to the number of viable cells.^[11]

Protocol: MTT Cytotoxicity Assay

This protocol is a widely accepted method for determining the 50% cytotoxic concentration (CC50) of a compound.^[10]^[12]^[13]

Materials:

- Host cell line appropriate for subsequent bioactivity assays (e.g., MDCK for influenza, Vero E6 for SARS-CoV-2, HepG2 for anticancer).
- Complete cell culture medium.
- Adamantane derivative stock solution (typically in DMSO).
- MTT solution (5 mg/mL in sterile PBS).
- Solubilization solution (e.g., 10% SDS in 0.01 M HCl, or pure DMSO).^[12]^[13]
- Sterile 96-well plates.
- Microplate reader (absorbance at 570 nm).

Procedure:

- **Cell Seeding:** Seed cells into a 96-well plate at a density of 1×10^4 to 5×10^4 cells/well in 100 μ L of culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
- **Compound Treatment:** Prepare serial dilutions of the adamantane derivative in culture medium. Remove the old medium from the cells and add 100 μ L of the diluted compound solutions to the respective wells. Include "cells only" (untreated) and "medium only" (blank) controls.


- Incubation: Incubate the plate for a duration relevant to the specific bioactivity assay (typically 24-72 hours) at 37°C and 5% CO₂.
- MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.
- Formazan Formation: Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert MTT to purple formazan crystals.
- Solubilization: Add 100 µL of the solubilization solution to each well. Pipette up and down to ensure complete dissolution of the formazan crystals.
- Absorbance Reading: Incubate the plate overnight at 37°C in a humidified atmosphere. Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of >650 nm can be used to subtract background noise.
- Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the log of the compound concentration to determine the CC50 value using non-linear regression.

Antiviral Activity Assays

Adamantane derivatives like amantadine and rimantadine are historically known for their activity against Influenza A virus.^[3] Newer derivatives are being tested against a wide range of viruses, including SARS-CoV-2 and poxviruses.^{[5][14][15]}

Mechanism Insight (Influenza A): Amantadine and its analogs inhibit Influenza A replication by blocking the M2 proton channel, an essential component for viral uncoating within the host cell's endosome.^{[1][2][16]} By preventing proton influx, the virus is unable to release its genetic material into the cytoplasm, halting the infection cycle.

Mechanism of Amantadine against Influenza A



[Click to download full resolution via product page](#)

Caption: Amantadine blocks the M2 ion channel of Influenza A.

Protocol: Plaque Reduction Assay

This is the gold standard for quantifying antiviral activity by measuring the reduction in viral plaques, which are localized areas of cell death caused by viral replication.[17][18]

Materials:

- Confluent monolayer of a susceptible cell line (e.g., MDCK) in 6-well plates.
- Virus stock with a known titer (plaque-forming units/mL).
- Adamantane derivatives at various non-cytotoxic concentrations.
- Serum-free medium for dilutions.
- Overlay medium (e.g., 2X MEM mixed 1:1 with 1.2% agarose).
- Fixative solution (e.g., 4% formaldehyde in PBS).
- Staining solution (e.g., 0.1% crystal violet in 20% ethanol).[\[18\]](#)

Procedure:

- **Cell Preparation:** Grow host cells in 6-well plates until they form a confluent monolayer.
- **Infection:** Wash the cell monolayers with sterile PBS. Infect the cells with the virus at a multiplicity of infection (MOI) that yields 50-100 plaques per well. Allow the virus to adsorb for 1 hour at 37°C.
- **Compound Treatment:** During the adsorption period, prepare dilutions of the adamantane derivative in the overlay medium.
- **Overlay:** After adsorption, remove the viral inoculum and wash the cells. Add 2 mL of the compound-containing overlay medium to each well. The semi-solid overlay restricts viral spread to adjacent cells, leading to the formation of distinct plaques.
- **Incubation:** Incubate the plates at 37°C and 5% CO₂ for 2-3 days, or until plaques are visible.
- **Fixation and Staining:** Fix the cells with the fixative solution for at least 30 minutes. Carefully remove the agarose overlay and the fixative. Stain the cell monolayer with crystal violet solution for 15-20 minutes.
- **Plaque Counting:** Gently wash the plates with water and allow them to dry. Count the number of plaques in each well.


- **Data Analysis:** Calculate the percentage of plaque reduction for each compound concentration compared to the virus control (no compound). Determine the 50% effective concentration (EC50) by plotting the percentage reduction against the log of the compound concentration.

Parameter	Description	Typical Value Range (Amantadine vs. Influenza A)
CC50	50% Cytotoxic Concentration	>100 μ M
EC50	50% Effective Concentration	0.1 - 5 μ M
SI	Selectivity Index (CC50 / EC50)	>20 (Higher is better)

Anticancer Activity Assays

The lipophilic adamantane cage is an attractive scaffold for anticancer drug design, as it can enhance membrane permeability and interactions with intracellular targets.^[9] Derivatives have shown activity against various cancer cell lines, including hepatocellular carcinoma and lung cancer.^{[6][19][20]}

Mechanism Insight (Example): Some adamantane-isothiourea derivatives have been shown to suppress hepatocellular carcinoma growth by inhibiting the Toll-like receptor 4 (TLR4) signaling pathway.^[6] This pathway, when activated, leads to the downstream activation of NF- κ B, a transcription factor that promotes inflammation and cell survival. Inhibition of this pathway can thus lead to decreased tumor cell proliferation.



[Click to download full resolution via product page](#)

Caption: Adamantane derivatives can inhibit NF- κ B signaling.[6]

Protocol: Cell Cycle Analysis by Flow Cytometry

This assay determines the effect of a compound on cell cycle progression. Many anticancer drugs induce cell death by causing cell cycle arrest at specific checkpoints (G1, S, or G2/M).
[\[21\]](#)

Materials:

- Cancer cell line (e.g., HCT-116, A549).
- Adamantane derivative.
- 70% cold ethanol.
- Propidium Iodide (PI) staining solution (containing RNase A).[\[22\]](#)
- Flow cytometer.

Procedure:

- **Cell Treatment:** Seed cells in 6-well plates and treat with the adamantane derivative at its IC₅₀ concentration (determined by MTT assay) for 24-48 hours. Include an untreated control.
- **Cell Harvesting:** Harvest both floating and adherent cells. Centrifuge to pellet the cells and wash with cold PBS.
- **Fixation:** Resuspend the cell pellet in PBS. While vortexing gently, add cold 70% ethanol dropwise to fix the cells.[\[22\]](#) Incubate on ice for at least 2 hours or overnight at -20°C. Fixation permeabilizes the cells, allowing the PI dye to enter.
- **Staining:** Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in PI staining solution. The RNase A is crucial because PI can also bind to double-stranded RNA, and its removal ensures that staining is specific to DNA content.[\[23\]](#)
- **Incubation:** Incubate in the dark at room temperature for 30 minutes.

- **Flow Cytometry:** Analyze the samples on a flow cytometer. The fluorescence intensity of PI is directly proportional to the amount of DNA in each cell.
- **Data Analysis:** Generate DNA content histograms. Cells in the G0/G1 phase will have 2N DNA content, cells in the G2/M phase will have 4N DNA content, and cells in the S phase will have an intermediate amount. Quantify the percentage of cells in each phase to identify any compound-induced cell cycle arrest.

Neuroprotective Activity Assays

Adamantane derivatives, most notably memantine, are used in the treatment of neurodegenerative diseases like Alzheimer's.^[1] Their neuroprotective effects are often attributed to the blockade of N-methyl-D-aspartate (NMDA) receptors, which mitigates excitotoxicity.^{[1][8]}

Mechanism Insight (NMDA Receptor): Glutamate is the primary excitatory neurotransmitter in the CNS. However, excessive glutamate can lead to over-activation of NMDA receptors, causing a massive influx of Ca^{2+} . This triggers downstream neurotoxic cascades, leading to neuronal cell death. Memantine, a moderate-affinity, non-competitive NMDA receptor antagonist, blocks the ion channel only during excessive activation, thus preventing excitotoxicity without disrupting normal synaptic transmission.^[4]

Protocol: Glutamate-Induced Excitotoxicity Assay in Primary Neuronal Cultures

This assay assesses a compound's ability to protect neurons from glutamate-induced cell death.^{[24][25]}

Materials:

- Primary cortical neuronal cultures.
- Neurobasal medium supplemented with B27.
- Glutamate stock solution.
- Adamantane derivative.

- Assay kit for measuring cell viability (e.g., MTT or LDH release). The LDH assay measures the release of lactate dehydrogenase from damaged cells into the culture medium.

Procedure:

- Culture Preparation: Plate primary neurons in 96-well plates coated with poly-D-lysine/laminin. Maintain the cultures for at least 5-7 days to allow for differentiation.[\[25\]](#)
- Pre-treatment: Treat the neuronal cultures with various concentrations of the adamantane derivative for 1-2 hours before inducing excitotoxicity.
- Excitotoxicity Induction: Add glutamate to the wells to a final concentration known to induce significant cell death (e.g., 100-125 μ M). Include control wells: "neurons only" (negative control) and "neurons + glutamate" (positive control).
- Incubation: Incubate for 24 hours at 37°C and 5% CO₂.
- Viability Assessment: Measure neuronal viability using either the MTT assay (as described previously) or an LDH release assay according to the manufacturer's protocol.
- Data Analysis: Calculate the percentage of neuroprotection afforded by the compound at each concentration, relative to the glutamate-only control. Determine the EC₅₀ for neuroprotection.

Anti-inflammatory Activity Assays

Chronic inflammation is implicated in many diseases. Adamantane derivatives have been investigated for their ability to modulate inflammatory responses.[\[7\]](#)[\[26\]](#) A key method to assess this is to measure the production of pro-inflammatory cytokines.

Protocol: Cytokine Quantification by ELISA

The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly sensitive method for quantifying specific proteins, such as cytokines (e.g., TNF- α , IL-6, IL-1 β), in biological samples.[\[27\]](#)[\[28\]](#) The sandwich ELISA is the most common format.[\[29\]](#)[\[30\]](#)

Materials:

- Immune cell line (e.g., RAW 264.7 macrophages).
- Inflammatory stimulus (e.g., Lipopolysaccharide, LPS).
- Adamantane derivative.
- Commercial ELISA kit for the cytokine of interest (e.g., mouse TNF- α), which includes capture antibody, detection antibody, enzyme conjugate (e.g., HRP-streptavidin), substrate, and standards.
- Wash buffer (PBS with 0.05% Tween-20).
- Microplate reader.

Procedure:

- **Cell Stimulation:** Seed RAW 264.7 cells in a 24-well plate. Pre-treat the cells with the adamantane derivative for 1 hour. Then, stimulate the cells with LPS (e.g., 1 $\mu\text{g/mL}$) to induce cytokine production. Incubate for 18-24 hours.
- **Sample Collection:** Collect the cell culture supernatants, which contain the secreted cytokines.
- **ELISA Protocol (Sandwich Method):**
 - Coating:** Coat a 96-well ELISA plate with the capture antibody overnight at 4°C.[\[30\]](#)
 - Blocking:** Wash the plate and block non-specific binding sites with a blocking buffer.
 - Sample Incubation:** Add the collected cell supernatants and the provided cytokine standards to the wells. Incubate for 2 hours at room temperature. The cytokine in the sample will bind to the capture antibody.
 - Detection:** Wash the plate. Add the biotinylated detection antibody. Incubate for 1 hour. This antibody will bind to a different epitope on the captured cytokine.
 - Enzyme Conjugate:** Wash the plate. Add the enzyme-linked streptavidin (e.g., Streptavidin-HRP). Incubate for 30 minutes.[\[30\]](#)
 - Substrate Addition:** Wash the plate. Add the chromogenic substrate (e.g., TMB). A color will develop in proportion to the amount of bound enzyme.
 - Stop Reaction:** Stop the reaction with a stop solution (e.g., sulfuric acid).
- **Absorbance Reading:** Read the absorbance at the appropriate wavelength (e.g., 450 nm).

- **Data Analysis:** Generate a standard curve from the absorbance readings of the known cytokine standards. Use this curve to calculate the concentration of the cytokine in the cell supernatants. Determine the IC50 of the adamantane derivative for cytokine inhibition.

References

- Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection - PMC. (2022-10-28).
- In Vitro Antiviral Activity and Preliminary Clinical Trials of a New Adamantane Compound. Journal of Medical Microbiology.
- Adamantane-linked isothioureia derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF- κ B signaling - PMC.
- Fluorophenyl Adamantane Derivatives Anticancer Activity and Biological Targets. MDPI.
- Adamantane-derived scaffolds targeting the sigma-2 receptor; an in vitro and in silico study. ScienceDirect.
- Anti-inflammatory properties of new adamantane derivatives.
- Anti-Orthopoxvirus Activity of Amantadine and Rimantadine Derivatives—In Vitro Testing and Molecular Modeling. MDPI.
- Novel Adamantane-Linked Isothioureia Derivatives as Potential Chemotherapeutic Agents: Synthesis, Structural Insights, and Antimicrobial/Anti-Prolifer
- Synthesis and antiviral activity evaluation of some aminoadamantane deriv
- Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC. (2025-10-17).
- Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity. (2021-10-05). PubMed.
- Green synthesis of new adamantane-containing dihydropyrimidine derivatives as potential anticancer agents. (2025-03-13). RSC Advances.
- Application Notes and Protocols for Antiviral Studies of N-(1-adamantyl)-3-phenylpropanamide (AD-1). Benchchem.
- Novel Adamantane Derivatives: Synthesis, Cytotoxicity and Antimicrobial Properties. (2024-04-26). MDPI.
- Adamantane in Drug Delivery Systems and Surface Recognition. MDPI.
- Synthesis and Evaluation of Fluorescent Heterocyclic Aminoadamantanes as Multifunctional Neuroprotective Agents. (2011-07-01). PubMed.
- MTT Assay Protocol for Cell Viability and Prolifer
- Anti-inflammatory Properties of New Adamantane Derivatives.
- Application Notes and Protocols: Adamantane Derivatives in Antiviral Drug Design. Benchchem.

- Protocols for Adamantane-Based Drug Design: Applic
- The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Deriv
- Synthetic Analogues of Aminoadamantane as Influenza Viral Inhibitors—In Vitro, In Silico and QSAR Studies. MDPI.
- MTT (Assay protocol). (2023-02-27). Protocols.io.
- Cerebrovascular and Neuroprotective Effects of Adamantane Derivative.
- MTT assay protocol. Abcam.
- Plaque reduction assay. (A) Amantadine (AMT)-resistant influenza virus... | Download Scientific Diagram.
- CyQUANT MTT Cell Proliferation Assay Kit Protocol. Thermo Fisher Scientific.
- Neuroprotection assay with 6a–h hybrids and memantine. a Hybrids...
- Cytotoxicity MTT Assay Protocols and Methods.
- Cerebrovascular and Neuroprotective Effects of Adamantane Derivative - PMC.
- Biophysical Evaluation and In Vitro Controlled Release of Two Isomeric Adamantane Phenylalkylamines with Antiproliferative/Anticancer and Analgesic Activity. (2021-12-21). MDPI.
- Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC.
- Assessment of cell viability in primary neuronal cultures. PubMed.
- Cell Cycle Analysis. Flow Cytometry Core Facility.
- Cell cycle analysis with flow cytometry and propidium iodide. Abcam.
- The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC.
- The tested compounds' effects on cell cycle phases. The cells were... | Download Scientific Diagram.
- Monitoring Cell Cycle Progression in Cancer Cells. (2022-04-16). Agilent.
- Cell cycle analysis: (a) control HepG-2 cells and (b) compound 3 by...
- Comparative Efficacy of Adamantane Derivatives: An In Vitro and In Vivo Analysis. Benchchem.
- SYNTHESIS AND ANTIOXIDANT ACTIVITY OF SOME AMINOADAMANTANE DERIVATIVES. Journal of Chemical Technology and Metallurgy.
- Approaches to Determine Expression of Inflammatory Cytokines - PMC.
- Antiviral activity of amantadine and rimantadine against Zika virus. Universidad de Costa Rica.
- Determination of Proinflammatory and Antiinflammatory Cytokines by ELISA Technique. (2025-08-06).
- ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH - PMC.

- Determination of Proinflammatory and Antiinflammatory Cytokines by ELISA Technique.
- Cytokine ELISA Protocol. BD Biosciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. mdpi.com [mdpi.com]
- 3. The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. scispace.com [scispace.com]
- 5. Anti-SARS-CoV-2 Activity of Adamantanes In Vitro and in Animal Models of Infection - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 6. Adamantane-linked isothioureia derivatives suppress the growth of experimental hepatocellular carcinoma via inhibition of TLR4-MyD88-NF-κB signaling - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 7. Anti-inflammatory properties of new adamantane derivatives. Design, synthesis, and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Synthesis and evaluation of fluorescent heterocyclic aminoadamantanes as multifunctional neuroprotective agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. pdf.benchchem.com [pdf.benchchem.com]
- 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 11. MTT assay protocol | Abcam [abcam.com]
- 12. MTT (Assay protocol [protocols.io])
- 13. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - JP [thermofisher.com]
- 14. mdpi.com [mdpi.com]

- 15. Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. pdf.benchchem.com [pdf.benchchem.com]
- 17. pdf.benchchem.com [pdf.benchchem.com]
- 18. pdf.benchchem.com [pdf.benchchem.com]
- 19. pubs.acs.org [pubs.acs.org]
- 20. Green synthesis of new adamantane-containing dihydropyrimidine derivatives as potential anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/D5RA00284B [pubs.rsc.org]
- 21. researchgate.net [researchgate.net]
- 22. cancer.wisc.edu [cancer.wisc.edu]
- 23. Flow cytometry with PI staining | Abcam [abcam.com]
- 24. researchgate.net [researchgate.net]
- 25. Plate reader-based assays for measuring cell viability, neuroprotection and calcium in primary neuronal cultures - PMC [pmc.ncbi.nlm.nih.gov]
- 26. sci-hub.box [sci-hub.box]
- 27. Approaches to Determine Expression of Inflammatory Cytokines - PMC [pmc.ncbi.nlm.nih.gov]
- 28. researchgate.net [researchgate.net]
- 29. ELISA AND MULTIPLEX TECHNOLOGIES FOR CYTOKINE MEASUREMENT IN INFLAMMATION AND AGING RESEARCH - PMC [pmc.ncbi.nlm.nih.gov]
- 30. Cytokine Elisa [bdbiosciences.com]
- To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Bioactivity Testing of Adamantane Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b160419/docs#application-notes-and-protocols-for-in-vitro-bioactivity-testing-of-adamantane-derivatives>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)